4-(2-Fluorophenyl)-5-(methylsulfonyl)pyrimidin-2-amine

Specification

• Molecular Formula: C11H10FN3O2S
• Molecular Weight: 267.28 g/mol
• IUPAC Name: 4-(2-fluorophenyl)-5-methylsulfonylpyrimidin-2-amine
• Standard InChI: InChI=1S/C11H10FN3O2S/c1-18(16,17)9-6-14-11(13)15-10(9)7-4-2-3-5-8(7)12/h2-6H,1H3,(H2,13,14,15)
• Standard InChI Key: JDWTWPMGEHMDIN-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CN=C(N=C1C2=CC=CC=C2F)N

Introduction

The compound 4-(2-Fluorophenyl)-5-(methylsulfonyl)pyrimidin-2-amine is a synthetic organic molecule that belongs to the pyrimidine class, which is a crucial component in various biological processes and pharmaceutical applications. Pyrimidines are heterocyclic aromatic organic compounds, similar to benzene and pyridine, but with nitrogen atoms at positions 1 and 3 of the six-membered ring.

Synthesis and Preparation

The synthesis of pyrimidine derivatives often involves condensation reactions between appropriate precursors. For compounds like 4-(2-Fluorophenyl)-5-(methylsulfonyl)pyrimidin-2-amine, synthesis might involve the reaction of a fluorophenyl derivative with a pyrimidine precursor, followed by introduction of the methylsulfonyl and amino groups.

Biological Activity and Applications

Pyrimidine derivatives are known for their diverse biological activities, including antiviral, antibacterial, and anticancer properties. The presence of a fluorophenyl group could enhance lipophilicity, potentially improving bioavailability, while the methylsulfonyl group might contribute to specific interactions with biological targets.

Potential Biological Activity	Description
Antiviral	Possible due to pyrimidine core
Anticancer	Potential based on structural similarity to known anticancer agents
Antibacterial	Possible, depending on specific interactions with bacterial targets

Research Findings and Future Directions

While specific research findings on 4-(2-Fluorophenyl)-5-(methylsulfonyl)pyrimidin-2-amine are not available, studies on similar pyrimidine derivatives suggest that these compounds can be effective in various therapeutic applications. Future research should focus on synthesizing this compound and evaluating its biological activity to explore potential uses in medicine.